![molecular formula C16H20N2O3S2 B2836896 3-((4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)sulfonyl)pyridine CAS No. 1396632-86-2](/img/structure/B2836896.png)
3-((4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)sulfonyl)pyridine
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Overview
Description
The compound “3-((4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)sulfonyl)pyridine” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a sulfonyl group (-SO2-), a piperidine ring, and a furan ring. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms, and furan is a five-membered ring with one oxygen atom and four carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a crystallographic study, it’s difficult to provide a detailed analysis of its structure .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties are typically determined through experimental studies .Scientific Research Applications
Synthesis and Application in Organic Chemistry
Access to Sulfonylated Furans : A study by Cui et al. (2018) highlights a three-component reaction for the efficient preparation of sulfonylated furan derivatives. This method showcases the synthesis strategy's functional group tolerance and efficiency, potentially applicable for compounds similar to the one of interest (Cui, Zhu, Li, & Cao, 2018).
Cross-Coupling for Aromatic Sulfides : Qiao, Wei, and Jiang (2014) developed a palladium-catalyzed cross-coupling method using Na2S2O3 as a sulfur source, applicable for synthesizing aromatic thioethers including pyridine and furan derivatives. This approach could be relevant for creating sulfide-based modifications of the compound (Qiao, Wei, & Jiang, 2014).
Piperidine Ring Modified Analogues : Ojo (2012) synthesized a series of novel piperidine ring-modified thiophene, furan, and pyridyl alcohol and methyl ether analogues. This research illustrates the modification potential of piperidine-containing compounds for varied applications, potentially including the compound of interest (Ojo, 2012).
Biological Activity and Potential Applications
Antimicrobial Activity : El-Emary, Al-muaikel, and Moustafa (2002) investigated the synthesis and antimicrobial activity of new heterocycles based on sulfonamido pyrazole. Their work on developing compounds with specific functional groups suggests potential biological activities for structurally related compounds (El-Emary, Al-muaikel, & Moustafa, 2002).
Anticancer Activity : Kumar et al. (2013) conducted a study on the synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity. This indicates the interest in exploring the biological activities of piperidine derivatives, which may extend to compounds like "3-((4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)sulfonyl)pyridine" (Kumar, Kumar, Roy, & Sondhi, 2013).
Advanced Materials and Chemical Synthesis
- Furan Derivative Synthesis : Yin et al. (2008) described a novel approach to synthesize 3-methylthio-substituted furans, showing the versatility of furan derivatives in chemical synthesis and potential applications in material science (Yin, Wang, Chen, Gao, Wu, & Pan, 2008).
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with various proteins, enzymes, or cellular structures are investigated . Without specific studies on this compound, it’s difficult to predict its mechanism of action.
Safety and Hazards
Future Directions
The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in preclinical and clinical trials .
Properties
IUPAC Name |
3-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]sulfonylpyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3S2/c19-23(20,16-4-1-7-17-11-16)18-8-5-14(6-9-18)12-22-13-15-3-2-10-21-15/h1-4,7,10-11,14H,5-6,8-9,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEUJYRDJIDHAGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CSCC2=CC=CO2)S(=O)(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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